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Compound of Interest

Compound Name: Calcium adipate

Cat. No.: B1218920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of

calcium adipate monohydrate (Ca(C₆H₈O₄)·H₂O), a compound of interest in material science

and pharmaceuticals. This document details common synthesis methodologies and a full suite

of characterization techniques, presenting key quantitative data in a structured format for ease

of reference.

Synthesis Methodologies
The synthesis of calcium adipate monohydrate can be achieved through several methods,

each offering distinct advantages in controlling crystal quality and morphology. The most

common routes include neutralization reactions, single gel diffusion, and hydrothermal

synthesis.

Experimental Protocols
a) Neutralization Reaction: This is the most straightforward method for producing calcium
adipate.

Reactants: Adipic acid (C₆H₁₀O₄) and Calcium Hydroxide (Ca(OH)₂).

Procedure:
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Dissolve adipic acid in heated deionized water.

Prepare a stoichiometric aqueous solution of calcium hydroxide.

Slowly add the calcium hydroxide solution to the adipic acid solution under constant

stirring.

The reaction results in the precipitation of calcium adipate.[1]

The precipitate is then filtered, washed with deionized water to remove any unreacted

precursors, and dried under controlled temperature to yield calcium adipate
monohydrate.

Reaction: C₆H₁₀O₄ + Ca(OH)₂ → Ca(C₆H₈O₄) + 2H₂O

b) Single Gel Diffusion Technique: This method is particularly effective for growing high-quality

single crystals suitable for X-ray diffraction analysis.[2][3]

Reactants: An aqueous solution of a calcium salt (e.g., calcium chloride) and an aqueous

solution of adipic acid.

Growth Medium: Silica gel.[2]

Procedure:

Prepare a silica gel by acidifying a sodium silicate solution.

Incorporate one of the reactants (e.g., calcium chloride) into the gel matrix before it sets.

Once the gel has set, carefully pour the second reactant solution (adipic acid) over the gel

in a test tube.

Allow the system to stand undisturbed. The adipic acid will slowly diffuse through the gel,

reacting with the calcium ions.

This slow, diffusion-controlled process minimizes defects and promotes the growth of well-

defined single crystals over several days or weeks.[3]
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c) Hydrothermal/Solvothermal Synthesis: This technique is employed to produce well-

crystallized, three-dimensional metal-organic frameworks (MOFs) under elevated temperature

and pressure.[1]

Reactants: A calcium salt and adipic acid.

Procedure:

Combine the calcium salt and adipic acid in a solvent (typically water for hydrothermal

synthesis) within a sealed reaction vessel (autoclave).[1]

Heat the vessel to a specific temperature, creating high-pressure conditions.

Maintain these conditions for a set duration to allow for the formation of the crystalline

product.

After cooling, the resulting crystals are collected, washed, and dried.

Below is a diagram illustrating the general workflow for the synthesis of calcium adipate
monohydrate.
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A flowchart of the synthesis pathways for calcium adipate monohydrate.

Characterization of Calcium Adipate Monohydrate
A multi-technique approach is essential for the comprehensive characterization of the

structural, thermal, and spectroscopic properties of the synthesized compound.

The general workflow for characterization is depicted below.
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Workflow for the characterization of calcium adipate monohydrate.

Crystallographic Analysis
Powder X-ray Diffraction (pXRD) is used to determine the crystal structure, phase purity, and

unit cell parameters of the synthesized compound. Calcium adipate monohydrate has been

identified to crystallize in the triclinic system with the space group P-1(2).[2]

Table 1: Crystallographic Data for Calcium Adipate Monohydrate
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Parameter Value Reference

Crystal System Triclinic [1][2]

Space Group P-1(2) [1][2]

a 5.8990(3) Å [2]

b 6.7985(5) Å [2]

c 10.8212(6) Å [2]

α 78.999(5)° [2]

β 81.831(5)° [2]

γ 82.971(5)° [2]

| Z (Formula units/cell) | 2 |[2] |

Thermal Analysis
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to

study the thermal stability and decomposition pathway of the compound. The thermal

degradation of calcium adipate monohydrate occurs in a characteristic three-stage process.[1]

Table 2: Thermal Decomposition Stages of Calcium Adipate Monohydrate

Stage
Temperature
Range (°C)

Mass Loss
Event

Resulting
Product

Reference

1 50 - 150
Dehydration
(Loss of H₂O)

Anhydrous
Calcium
Adipate

[1]

2 250 - 400
Decomposition of

adipate chain

Calcium

Carbonate

(CaCO₃)

[1][4]

| 3 | > 500 | Decarbonation (Loss of CO₂) | Calcium Oxide (CaO) |[1] |
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One study confirmed the chemical formula as Ca(C₆H₈O₄)·H₂O and noted the material's

thermal stability up to 103 °C.[2]

Spectroscopic Analysis
Fourier Transform Infrared (FTIR) and Raman spectroscopy are powerful tools for identifying

the functional groups present in the molecule and confirming the coordination of the adipate

ligand to the calcium ion.

Table 3: Key Vibrational Bands for Calcium Adipate Monohydrate

Wavenumber
(cm⁻¹)

Assignment Technique Reference

~3437
O-H stretching
(coordinated water)

FTIR [1]

~2963
Asymmetric C-H

stretching (-CH₂)
FTIR [2]

~2876
Symmetric C-H

stretching (-CH₂)
FTIR [2]

~1601
Asymmetric stretching

of carboxylate (COO⁻)
FTIR [2][3]

~1410
Symmetric stretching

of carboxylate (COO⁻)
FTIR [2][3]

~1225
Asymmetric C-C

stretching
FTIR [2]

| ~1090 | Symmetric C-C stretching | FTIR |[2] |

The broad absorption band around 3437 cm⁻¹ is direct evidence of the presence of water in the

crystal structure, confirming the monohydrate form.[1] The distinct peaks for the asymmetric

and symmetric stretching of the carboxylate groups confirm the formation of the salt.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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